Cas no 55116-20-6 (Thieno[2,3-d]thiazole-2(3H)-thione)

• Product Name: Thieno[2,3-d]thiazole-2(3H)-thione
• CAS No: 55116-20-6
• MF: C₅H₃NS₃
• MW: 173.27901673317
• CID: 352803
• PubChem ID: 3840203
• Update Time: 2025-04-19

Thieno[2,3-d]thiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]thiazole-2(3H)-thione
• 3H-thieno[2,3-d][1,3]thiazole-2-thione
• DTXSID10397155
• 2-mercaptothieno[2,3-d]thiazole
• 2-MERCAPTOTHIENOTHIAZOLE
• 55116-20-6

• Inchi： 1S/C5H3NS3/c7-5-6-4-3(9-5)1-2-8-4/h1-2H,(H,6,7)
• InChI Key： HLSXTUIBYZZUPI-UHFFFAOYSA-N
• SMILES： S1C(NC2=C1C=CS2)=S

Computed Properties

• Exact Mass: 172.94289
• Monoisotopic Mass: 172.94276262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazoles